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Compound of Interest

Compound Name: 5-Acetylindane

Cat. No.: B1361556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper management and disposal of chemical waste are paramount to ensuring a safe

laboratory environment and maintaining regulatory compliance. This guide provides detailed,

step-by-step procedures for the safe disposal of 5-acetylindane, a non-halogenated ketone,

and associated contaminated materials. Adherence to these protocols is essential for

protecting personnel and the environment.

Immediate Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for 5-acetylindane was not located, it is classified as

a non-halogenated organic compound and a ketone. Based on analogous compounds, it

should be handled as a flammable liquid that may be harmful if swallowed, toxic in contact with

skin or if inhaled, and potentially harmful to aquatic life.[1] Always handle 5-acetylindane in a

well-ventilated area, preferably within a chemical fume hood, and wear appropriate personal

protective equipment (PPE), including chemical-resistant gloves (such as nitrile rubber), safety

goggles, and a lab coat.[2][3]

Quantitative Hazard Data Summary

The following table summarizes typical hazard classifications for flammable and moderately

toxic ketones, which should be considered as a precautionary measure when handling 5-
acetylindane.
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Hazard Classification
GHS Precautionary
Statements (Examples)

Signal Word

Flammable Liquid

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.[1]

P233: Keep container tightly

closed.[1] P240: Ground/bond

container and receiving

equipment.[1] P241: Use

explosion-proof

electrical/ventilating/lighting

equipment.[1]

Danger/Warning

Acute Toxicity (Oral, Dermal,

Inhalation)

P261: Avoid breathing mist or

vapors.[1] P264: Wash skin

thoroughly after handling.[1]

P270: Do not eat, drink or

smoke when using this

product.[1] P280: Wear

protective gloves/eye

protection/face protection.

Danger/Warning

Aquatic Hazard
P273: Avoid release to the

environment.[1]
Warning

Step-by-Step Disposal Protocol
The disposal of 5-acetylindane must be conducted in accordance with all local, state, and

federal regulations, as well as institutional policies. The following is a general guide for its

proper disposal.

Waste Identification and Segregation
Hazardous Waste Designation: All waste streams containing 5-acetylindane, including pure

unused product, reaction mixtures, and contaminated materials, must be treated as

hazardous waste.[4][5]
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Segregation: It is crucial to segregate 5-acetylindane waste from other waste streams to

prevent dangerous reactions.[6]

DO NOT mix with halogenated organic solvents (e.g., dichloromethane, chloroform).[4][7]

Mixing non-halogenated with halogenated waste significantly increases disposal costs.[4]

DO NOT mix with strong acids, bases, or oxidizing agents.[8]

Keep aqueous waste separate from organic solvent waste.[6][9]

Waste Collection and Container Management
Liquid Waste:

Collect liquid 5-acetylindane waste in a designated, compatible, and properly labeled

hazardous waste container.[8][9] The container should be made of a material compatible

with organic solvents (e.g., glass or polyethylene).

The container must have a secure, leak-proof screw-on cap and be in good condition.[10]

Keep the container closed at all times except when actively adding waste.[7][9]

Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.

[8]

Contaminated Solid Waste:

Place all disposable items contaminated with 5-acetylindane, such as gloves, absorbent

paper, pipette tips, and wipes, into a dedicated, clearly labeled hazardous waste bag or

container.[5][7]

This container should be sealed to prevent the release of vapors.

Empty Containers:

Empty containers that previously held pure 5-acetylindane must be triple-rinsed with a

suitable solvent (e.g., acetone or ethanol).[10]
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The rinsate from this process is considered hazardous waste and must be collected and

disposed of along with the liquid 5-acetylindane waste.[10]

After triple-rinsing, deface the original label and dispose of the container according to your

institution's guidelines for non-hazardous lab glass or plastic.

Labeling
All hazardous waste containers must be clearly labeled with the words "Hazardous Waste".

[4][11]

The label must include:

The full chemical name: "5-Acetylindane" or a list of all chemical constituents and their

approximate percentages if it is a mixture.[9] Do not use abbreviations or chemical

formulas.[11]

A clear indication of the associated hazards (e.g., "Flammable," "Toxic").[9][11]

The date when waste was first added to the container (accumulation start date).[11]

Storage in a Satellite Accumulation Area (SAA)
Store all 5-acetylindane waste containers in a designated Satellite Accumulation Area (SAA)

within the laboratory.[9][11]

The SAA should be located at or near the point of generation and under the control of the

laboratory personnel.[11]

Ensure all containers are kept closed and stored in secondary containment (e.g., a chemical-

resistant tray) to contain any potential leaks or spills.[9]

Requesting Waste Pickup
DO NOT dispose of 5-acetylindane down the drain or in the regular trash.[7][12] This is a

violation of environmental regulations.
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Once a waste container is full or has been in the SAA for the maximum allowed time (check

your institution's policy, often one year), arrange for its collection by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[9]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Experimental Workflow: Disposal of 5-Acetylindane
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 5-acetylindane waste.
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5-Acetylindane Disposal Workflow

Start: 5-Acetylindane Waste Generated

Identify Waste Type

Liquid Waste (Pure, Solutions, Rinsate)

Liquid

Contaminated Solid Waste (Gloves, Wipes, etc.)

Solid

Empty Original Container

Container

Collect in Labeled, Closed, Non-Halogenated Organic Waste Container

Collect in Labeled, Sealed Hazardous Solid Waste Container

Triple-Rinse with Suitable Solvent

Store Waste in Designated Satellite Accumulation Area (SAA) with Secondary Containment

Collect Rinsate as Hazardous Liquid Waste Deface Label & Dispose of Clean Container per Institutional Policy

Request Pickup from Environmental Health & Safety (EHS)

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of 5-acetylindane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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